Ethyl 1-methyl-1h-imidazole-2-carboxylate

• IUPAC Name: ethyl 1-methylimidazole-2-carboxylate
• InChI: InChI=1S/C7H10N2O2/c1-3-11-7(10)6-8-4-5-9(6)2/h4-5H,3H2,1-2H3
• InChI Key: NOTZYDYZBOBDFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=CN1C
• Molecular Formula: C7H10N2O2
• DSSTOX Substance ID: DTXSID40401355
• Molecular Weight: 154.17 g/mol
• CAS RN: 30148-21-1

Description

Ethyl 1-methyl-1H-imidazole-2-carboxylate is a chemical compound with the molecular formula C7H10N2O2 and a molecular weight of 154.17. It is a colorless or white to yellow solid or liquid. This compound is used as a synthetic intermediate for solid phase synthesis of polyamides containing imidazole.

Synthesis Analysis

The synthesis of Ethyl 1-methyl-1H-imidazole-2-carboxylate involves the reaction of N-methylimidazole with triethylamine and ethyl chloroformate. The resulting product is then treated with a solution of sodium hydroxide in water and heated at reflux for 1 hour. The residue is purified by flash column chromatography and recrystallization from ether/heptane to yield the desired product.

Molecular Structure Analysis

The molecular structure of Ethyl 1-methyl-1H-imidazole-2-carboxylate consists of a five-membered imidazole ring attached to a carboxylate group. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is a pyrrole type nitrogen.

Physical And Chemical Properties Analysis

Ethyl 1-methyl-1H-imidazole-2-carboxylate has a density of 1.1±0.1 g/cm3, a boiling point of 254.8±23.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C. It has an enthalpy of vaporization of 49.2±3.0 kJ/mol and a flash point of 107.9±22.6 °C. The compound has a molar refractivity of 41.1±0.5 cm3.

Scientific Research Applications

Synthesis of Polyurethane

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Corrosion Inhibitor

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Fabrication of Metal-Organic Frameworks

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Synthesis of Amorphous Ternary Hydroxide Nanosheets

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Pharmaceutical Applications

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Safety and Hazards

The safety information for Ethyl 1-methyl-1H-imidazole-2-carboxylate indicates that it has a GHS07 pictogram and a signal word of "Warning". The hazard statements include H315, H319, and H335. The precautionary statements include P261, P305, P338, and P351.

Mechanism of Action

Target of Action

Ethyl 1-methyl-1h-imidazole-2-carboxylate is primarily used as a synthetic intermediate for solid phase synthesis of polyamides containing imidazole . It’s important to note that the specific targets of this compound may vary depending on the final product of the synthesis.

Mode of Action

It’s known that imidazole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . The interaction of this compound with its targets would depend on the specific derivative being synthesized.

Biochemical Pathways

It’s known that imidazole derivatives can interact with a broad range of biochemical pathways due to their diverse biological activities . The specific pathways affected would depend on the final product of the synthesis.

Pharmacokinetics

It’s soluble in dichloromethane, ether, ethyl acetate, and methanol , which could potentially influence its bioavailability.

Result of Action

The molecular and cellular effects of Ethyl 1-methyl-1h-imidazole-2-carboxylate would depend on the specific derivative being synthesized. For example, some imidazole derivatives have shown inhibitory activity against influenza A .

Action Environment

The action, efficacy, and stability of Ethyl 1-methyl-1h-imidazole-2-carboxylate can be influenced by various environmental factors. For instance, its solubility in different solvents could affect its distribution and availability in different environments.

Synthesis routes and methods I

Procedure details

N-methylimidazole (320 g, 3.9 mol) was combined with 2 L acetonitrile and 1 L triethylamine in a 12 L flask equipped with a mechanical stirrer and the solution cooled to −20° C. Ethyl chloroformate (1000 g, 9.2 mol) was added with stirring, keeping the temperature between −20° C. and −25° C. The reaction was allowed to slowly warm to room temperature and stir for 36 h. Precipitated triethylamine hydrochloride was removed by filtration and the solution concentrated in vacuo at 65° C. The resulting oil was purified by distillation under reduced pressure (2 torr, 102° C.) to provide a white solid (360 g, 82% yield).

Synthesis routes and methods II

Procedure details

N-methylimidazole (16) (320 g, 3.9 mol) was combined with 2 liters of acetonitrile and 1 liter of triethylamine in a flask equipped with a mechanical stirrer and the solution was cooled to −20° C. Ethylcloroformate (1000 g, 9.2 mol) was added with stirring, keeping the temperature between −20° C. and −25° C. The reaction was allowed to slowly warm to room temperature and stir for 36 hours. Precipitated triethylamine hydrochloride was removed by filtration and the solution was concentrated in vacuo at 65° C. The resulting oil was purified by distillation under reduced pressure (2 torr, 102° C.) to provide (17) as a white solid (360 g, 82% yield). TLC (7:2 benzene/ethyl acetate) Rf 0.2; 1H NMR (DMSO-d6) δ7.44 (d, 1 H, J=2.8 Hz), 7.04 (d. 1 H, J=2.8 Hz), 4.26 (q, 2 H, J=3.5Hz) 3.91 (s, 3 H), 1.26 (t, 3 H, J=3.5 Hz); 13C NMR (DMSO-d6) δ159.3, 129.1, 127.7, 61.0, 36.0, 14.5; IR(KBr) 3403, 3111, 2983, 1713, 1480, 1422, 1262, 1134, 1052, 922, 782, 666; FABMS m/e 155.083 (M+H 155.083 calc. for C7H11N2O2).